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Compound of Interest

Compound Name: Sobrac

Cat. No.: B8236314 Get Quote

For researchers, scientists, and drug development professionals utilizing Sobrac, an

irreversible acid ceramidase inhibitor, proper disposal is a critical component of laboratory

safety and operational integrity. While a specific Safety Data Sheet (SDS) for Sobrac (CAS No.

362678-28-2) was not publicly available at the time of this writing, this guide provides essential

safety information and outlines disposal procedures based on its chemical properties as a

brominated organic compound and an irreversible enzyme inhibitor.

As a preferred source for laboratory safety and chemical handling information, this document

aims to build trust by providing value beyond the product itself, ensuring that professionals

have the necessary knowledge to manage chemical waste responsibly.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Sobrac with the appropriate

personal protective equipment (PPE). This includes, but is not limited to:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: To protect from spills and contamination.

Work with Sobrac should be conducted in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.
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Understanding Sobrac: Key Chemical Data
Sobrac is a research chemical identified as an irreversible inhibitor of acid ceramidase.[1] A

summary of its known quantitative data is presented below for easy reference.

Property Value

CAS Number 362678-28-2

Molecular Formula C₂₀H₃₈BrNO₃

Molecular Weight 420.4 g/mol

Solubility
- DMF: 2 mg/ml- DMSO: 10 mg/ml- Ethanol: 5

mg/ml- PBS (pH 7.2): Insoluble

This data is compiled from publicly available chemical information.[1]

Step-by-Step Disposal Protocol
In the absence of a specific SDS, a conservative approach to disposal is recommended,

treating Sobrac as a hazardous chemical waste. The following protocol provides a logical

workflow for its proper disposal.

1. Waste Identification and Segregation:

All materials that have come into contact with Sobrac, including unused product,

contaminated labware (e.g., pipette tips, vials), and PPE, should be considered hazardous

waste.

This waste must be segregated from general laboratory trash and other waste streams to

prevent cross-contamination and ensure proper handling.

2. Inactivation of Unused Sobrac Solutions:

For small quantities of unused Sobrac in solution, chemical degradation may be a viable

option before final disposal. Given that some enzyme inhibitors can be degraded by strong

bases, a carefully controlled treatment with a 1M sodium hydroxide (NaOH) solution could be

considered.[2]
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Experimental Protocol for Inactivation:

Work within a chemical fume hood and wear appropriate PPE.

Slowly add a 1M NaOH solution to the Sobrac solution while stirring.

Monitor the pH to ensure it remains strongly basic (pH > 12).

Allow the mixture to react for a sufficient period (e.g., several hours to overnight) to ensure

complete degradation.

Neutralize the resulting solution with a suitable acid (e.g., hydrochloric acid) to a pH

between 6 and 8 before proceeding to the next disposal step.

Caution: This procedure should only be performed by personnel experienced in handling

hazardous chemicals and with a thorough understanding of the potential reactions.

3. Containerization and Labeling:

All Sobrac waste (both solid and inactivated liquid waste) must be collected in a designated,

leak-proof, and chemically compatible hazardous waste container.

The container must be clearly labeled with "Hazardous Waste," the full chemical name

("Sobrac"), its CAS number (362678-28-2), and any other information required by your

institution's environmental health and safety (EHS) department.

4. Final Disposal:

The ultimate disposal of the containerized Sobrac waste must be handled by a licensed

hazardous waste disposal company.

Contact your institution's EHS department to arrange for pickup and disposal. They will have

established procedures and approved vendors for managing chemical waste.

Never dispose of Sobrac or its contaminated materials down the drain or in the regular

trash.
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Alternative Disposal Considerations for Brominated
Compounds
As Sobrac is a brominated organic compound, other disposal methods may be applicable,

though these should be carried out by specialized waste management services:

Neutralization with Reducing Agents: Chemical neutralization using reducing agents like

sodium bisulfite or sodium thiosulfate can be an effective method for treating bromine-

containing waste.[3]

Adsorption: Activated carbon can be used to adsorb bromine vapors or remove it from liquid

waste streams.[3]

Incineration: High-temperature incineration at a licensed facility equipped with appropriate

emission controls is a common method for the final destruction of organic hazardous waste.

[3]

Logical Workflow for Sobrac Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Sobrac.
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Caption: A workflow diagram outlining the key steps for the proper disposal of Sobrac waste.

By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and compliant disposal of Sobrac, minimizing risks to themselves, their colleagues, and

the environment. Always consult your institution's specific guidelines and EHS department for

any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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